Cas no 76644-70-7 (1,2-Benzenedicarboxylicacid, 1-(2-ethyl-6-hydroxyhexyl) 2-methyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(2-ethyl-6-hydroxyhexyl) 2-methyl ester
• CAS No: 76644-70-7
• MF: C₁₇H₂₄O₅
• MW: 308.369465827942
• CID: 580426
• PubChem ID: 187110
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(2-ethyl-6-hydroxyhexyl) 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(2-ethyl-6-hydroxyhexyl) 2-methyl ester
• 1,2-Benzenedicarboxylic acid, 2-ethyl-6-hydroxyhexyl methyl ester
• 2-Ethyl-6-hydroxyhexyl methyl benzene-1,2-dicarboxylate
• 76644-70-7
• DTXSID10997972

• Inchi： 1S/C17H24O5/c1-3-13(8-6-7-11-18)12-22-17(20)15-10-5-4-9-14(15)16(19)21-2/h4-5,9-10,13,18H,3,6-8,11-12H2,1-2H3
• InChI Key： DPVDUBDRSBIADR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OC)=O)CC(CC)CCCCO

Computed Properties

• Exact Mass: 308.16237386g/mol
• Monoisotopic Mass: 308.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.8Ų